Cas no 10156-47-5 (Benzenamine,2,6-dinitro-N,N-dipropyl-)

• Product Name: Benzenamine,2,6-dinitro-N,N-dipropyl-
• CAS No: 10156-47-5
• MF: C₁₂H₁₇N₃O₄
• MW: 267.281082868576
• CID: 181308
• PubChem ID: 3014619
• Update Time: 2025-04-19

Benzenamine,2,6-dinitro-N,N-dipropyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2,6-dinitro-N,N-dipropyl-
• 2,6-dinitro-N,N-dipropylaniline
• (2,6-dinitrophenyl)dipropylamine
• 2,6-Dinitro-N,N-di-n-propyl-anilin
• 2,6-Dinitro-N,N-dipropylbenzenamine
• AC1MHZWB
• Aniline, 2,6-dinitro-N,N-dipropyl-
• N,N-Dipropyl-2,6-dinitroanilin
• N,N-Dipropyl-2,6-dinitroaniline
• DTXSID70143998
• 10156-47-5
• Benzenamine, 2,6-dinitro-N,N-dipropyl-
• SCHEMBL11576923

• Inchi： 1S/C12H17N3O4/c1-3-8-13(9-4-2)12-10(14(16)17)6-5-7-11(12)15(18)19/h5-7H,3-4,8-9H2,1-2H3
• InChI Key： RQUUQXFFXNUPJW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=C(C=1N(CCC)CCC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 267.12201
• Monoisotopic Mass: 267.121906
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 94.9

Experimental Properties

• Density: 1.23
• Boiling Point: 373.2°Cat760mmHg
• Flash Point: 179.5°C
• Refractive Index: 1.579
• PSA: 89.52
• LogP: 4.17580